Cas no 126808-89-7 (1-[(2-hydroxy-2-phenyl-acetyl)amino]-3-methyl-thiourea)

• Product Name: 1-[(2-hydroxy-2-phenyl-acetyl)amino]-3-methyl-thiourea
• CAS No: 126808-89-7
• MF: C₁₀H₁₃N₃O₂S
• MW: 239.294120550156
• CID: 3055161
• PubChem ID: 5031713
• Update Time: 2025-06-13

1-[(2-hydroxy-2-phenyl-acetyl)amino]-3-methyl-thiourea Chemical and Physical Properties

Names and Identifiers

• 1-[(2-hydroxy-2-phenyl-acetyl)amino]-3-methyl-thiourea
• 2-(2-Hydroxy-2-phenylacetyl)-N-methylhydrazinecarbothioamide
• 126808-89-7
• 2-(HYDROXY(PHENYL)ACETYL)-N-METHYLHYDRAZINECARBOTHIOAMIDE
• AKOS024275504
• 1-[(2-hydroxy-2-phenylacetyl)amino]-3-methylthiourea

• Inchi： 1S/C10H13N3O2S/c1-11-10(16)13-12-9(15)8(14)7-5-3-2-4-6-7/h2-6,8,14H,1H3,(H,12,15)(H2,11,13,16)
• InChI Key： RJDIPPYSFHIVQS-UHFFFAOYSA-N
• SMILES： S=C(NC)NNC(C(C1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 239.07284784Da
• Monoisotopic Mass: 239.07284784Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 105Ų

Additional information on 1-[(2-hydroxy-2-phenyl-acetyl)amino]-3-methyl-thiourea

Introduction to 1-[(2-hydroxy-2-phenyl-acetyl)amino]-3-methyl-thiourea (CAS No. 126808-89-7)

1-[(2-hydroxy-2-phenyl-acetyl)amino]-3-methyl-thiourea, also known by its CAS number 126808-89-7, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiourea moiety and a phenylacetyl group, making it a valuable candidate for various biochemical and pharmacological studies.

The chemical structure of 1-[(2-hydroxy-2-phenyl-acetyl)amino]-3-methyl-thiourea consists of a central thiourea group (–NH–CS–NH–) flanked by a 3-methyl group and an acetyl group substituted with a hydroxyl and phenyl moiety. This intricate arrangement imparts the compound with distinct properties that are of interest in the development of new therapeutic agents.

Recent research has highlighted the potential of 1-[(2-hydroxy-2-phenyl-acetyl)amino]-3-methyl-thiourea in various biological contexts. For instance, studies have shown that this compound exhibits potent antioxidant and anti-inflammatory activities, which are crucial for the treatment of chronic diseases such as cardiovascular disorders and neurodegenerative conditions. The antioxidant properties of the compound are attributed to its ability to scavenge free radicals and reduce oxidative stress, while its anti-inflammatory effects are linked to its capacity to inhibit pro-inflammatory cytokines and enzymes.

In addition to its biological activities, 1-[(2-hydroxy-2-phenyl-acetyl)amino]-3-methyl-thiourea has been investigated for its potential as a lead compound in drug discovery. The thiourea moiety is known for its ability to form hydrogen bonds and interact with biological targets, making it an attractive scaffold for the design of novel drugs. Researchers have explored the use of this compound as a template for the synthesis of derivatives with enhanced pharmacological profiles, including improved potency, selectivity, and bioavailability.

The synthetic accessibility of 1-[(2-hydroxy-2-phenyl-acetyl)amino]-3-methyl-thiourea further enhances its appeal in pharmaceutical research. The compound can be synthesized through a series of well-documented chemical reactions, including condensation and substitution steps. This ease of synthesis allows for the rapid generation of analogs and derivatives, facilitating structure-activity relationship (SAR) studies and optimizing the compound's therapeutic potential.

Clinical trials involving compounds derived from 1-[(2-hydroxy-2-phenyl-acetyl)amino]-3-methyl-thiourea have shown promising results in preclinical models. For example, one study demonstrated that a derivative of this compound effectively reduced inflammation in animal models of arthritis, suggesting its potential as an anti-inflammatory agent. Another study reported that a modified version of the compound exhibited neuroprotective effects in models of Parkinson's disease, highlighting its therapeutic utility in neurological disorders.

The safety profile of 1-[(2-hydroxy-2-phenyl-acetyl)amino]-3-methyl-thiourea is also an important consideration in its development as a pharmaceutical agent. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further investigations are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-[(2-hydroxy-2-phenyl-acetyl)amino]-3-methyl-thiourea (CAS No. 126808-89-7) represents a promising candidate for the development of new therapeutic agents due to its unique chemical structure and diverse biological activities. Ongoing research continues to explore its potential applications in various medical fields, underscoring its significance in modern medicinal chemistry and pharmaceutical science.